Cas no 84892-42-2 (trans-4-(4-Bromophenyl)cyclohexanol)

• Product Name: trans-4-(4-Bromophenyl)cyclohexanol
• CAS No: 84892-42-2
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 871997
• PubChem ID: 22460230
• Update Time: 2025-09-27

trans-4-(4-Bromophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(4-bromophenyl)-, trans-
• TRANS-4-(4-BROMOPHENYL)CYCLOHEXANOL
• 4-(4-Bromophenyl)cyclohexanol
• 4-(4-bromophenyl)cyclohexan-1-ol
• (cis)-4-(4-bromophenyl)cyclohexanol
• trans-4-(p-bromophenyl)-cyclohexanol
• (trans)-4-(4-Bromophenyl)cyclohexanol
• cis-4-(4-Bromophenyl)cyclohexan-1-ol
• trans-4-(4-Bromophenyl)cyclohexan-1-ol
• (1r,4r)-4-(4-bromophenyl)cyclohexan-1-ol
• VGYAAWYHVAAJNX-UMSPYCQHSA-N
• SCHEMBL16669646
• VGYAAWYHVAAJNX-KLPPZKSPSA-N
• 86867-99-4
• SCHEMBL7151959
• A1-24400
• 1704722-82-6
• A1-24401
• 84892-42-2
• SCHEMBL7151961
• trans-4-(4-Bromophenyl)cyclohexanol

• Inchi： 1S/C12H15BrO/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-2,5-6,10,12,14H,3-4,7-8H2
• InChI Key： VGYAAWYHVAAJNX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(CC1)O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),